Cas no 1226445-14-2 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-fluorophenyl)acetamide
• CAS No: 1226445-14-2
• Molecular Formula: C₁₉H₂₃FN₄O₂
• Molecular Weight: 358.409927606583
• CID: 5393761

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-fluorophenyl)acetamide Properties

Names and Identifiers

• N-(2-Fluorophenyl)-2-[[2-(hexahydro-1H-azepin-1-yl)-6-methyl-4-pyrimidinyl]oxy]acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-fluorophenyl)acetamide

• InChIKey： ITCISGQMCBYRBO-UHFFFAOYSA-N
• Inchi： 1S/C19H23FN4O2/c1-14-12-18(23-19(21-14)24-10-6-2-3-7-11-24)26-13-17(25)22-16-9-5-4-8-15(16)20/h4-5,8-9,12H,2-3,6-7,10-11,13H2,1H3,(H,22,25)
• SMILES： C(NC1=CC=CC=C1F)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Computed Properties

• Exact Mass: 358.181
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 358.181
• Heavy Atom Count: 26
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• pka: 11.39±0.70(Predicted)
• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides